Cas no 2168161-97-3 (2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine)

• Product Name: 2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine
• CAS No: 2168161-97-3
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6344055
• PubChem ID: 69417287
• Update Time: 2025-05-26

2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine
• 2168161-97-3
• [2-(4-fluoro-3-nitrophenyl)ethyl](methyl)amine
• SCHEMBL5362460
• EN300-1845610

• Inchi： 1S/C9H11FN2O2/c1-11-5-4-7-2-3-8(10)9(6-7)12(13)14/h2-3,6,11H,4-5H2,1H3
• InChI Key： WIOKCJZAPBQTSG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CCNC

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine

Comprehensive Overview of 2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine (CAS No. 2168161-97-3)

2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine (CAS No. 2168161-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a fluoro and nitro substituent on the phenyl ring, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive amine and nitrophenyl groups.

In recent years, the demand for fluorinated compounds like 2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine has surged, driven by their enhanced bioavailability and metabolic stability in medicinal chemistry. The fluoro group, in particular, is a hotspot in drug design, as it often improves binding affinity and pharmacokinetics. Meanwhile, the nitro group offers versatility in further chemical modifications, making this compound a valuable intermediate in synthetic pathways.

From an industrial perspective, CAS No. 2168161-97-3 is frequently discussed in the context of high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research organizations (CROs) often seek such compounds to develop proprietary formulations. The rise of AI-driven drug discovery has further amplified interest in 2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine, as computational models increasingly predict its utility in targeted therapies.

Environmental and safety considerations are also critical when handling 2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine. While not classified as hazardous under standard regulations, proper storage and handling protocols are essential to ensure stability. Researchers emphasize the importance of green chemistry principles when working with such intermediates, aligning with global trends toward sustainable laboratory practices.

In summary, 2-(4-fluoro-3-nitrophenyl)ethyl(methyl)amine (CAS No. 2168161-97-3) represents a compelling case study in modern chemical innovation. Its dual functionality—combining fluorine and nitro moieties—positions it as a key player in advancing both pharmaceutical and material science applications. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.